Cas no 128895-76-1 (Benzoicacid, 2-fluoro-4-(octyloxy)-)

Benzoicacid, 2-fluoro-4-(octyloxy)- structure
128895-76-1 structure
Product Name:Benzoicacid, 2-fluoro-4-(octyloxy)-
CAS No:128895-76-1
MF:C15H21FO3
MW:268.323848485947
CID:137453
PubChem ID:2774674
Update Time:2025-04-19

Benzoicacid, 2-fluoro-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2-fluoro-4-(octyloxy)-
    • 2-FLUORO-4-N-OCTYLOXYBENZOIC ACID
    • 2-fluoro-4-octoxybenzoic acid
    • 2-FLUORO-4-(N-OCTYLOXY)BENZOIC ACID
    • 2-fluoro-4-(octyloxy)benzoic acid
    • 4-octyloxy-2-fluorobenzoic acid
    • Benzoicacid,2-fluoro-4-(octyloxy)
    • 2-FLUORO-4-OCTYLOXYBENZOIC ACID
    • Benzoicacid,2-fluoro-4-(octyloxy)-
    • Benzoic acid, 2-fluoro-4-(octyloxy)-
    • 128895-76-1
    • SCHEMBL1583118
    • DTXSID60379168
    • AKOS015910961
    • 2-Fluoro-4-octyloxybenzoic acid 97%
    • Inchi: 1S/C15H21FO3/c1-2-3-4-5-6-7-10-19-12-8-9-13(15(17)18)14(16)11-12/h8-9,11H,2-7,10H2,1H3,(H,17,18)
    • InChI Key: AWPDESKDPDUKRX-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C=CC(=C1)OCCCCCCCC

Computed Properties

  • Exact Mass: 268.14700
  • Monoisotopic Mass: 268.14747269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 4.26320

Benzoicacid, 2-fluoro-4-(octyloxy)- Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36/37/39
  • Risk Phrases:R36/37/38
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